Cas no 933686-05-6 (4-chloro-2-methylpyrimidine-5-carbaldehyde)

• Product Name: 4-chloro-2-methylpyrimidine-5-carbaldehyde
• CAS No: 933686-05-6
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• CID: 999606
• PubChem ID: 18987865
• Update Time: 2025-04-20

4-chloro-2-methylpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methylpyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde, 4-chloro-2-methyl-
• DTXSID20597164
• SB56743
• 933686-05-6
• AMY15869
• SCHEMBL5674156

• Inchi： 1S/C6H5ClN2O/c1-4-8-2-5(3-10)6(7)9-4/h2-3H,1H3
• InChI Key： JRFCTRWWFYVARW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=NC(C)=N1

Computed Properties

• Exact Mass: 156.00900
• Monoisotopic Mass: 156.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85000
• LogP: 1.25090